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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of cadmium sulfate octahydrate (3CdSO₄·8H₂O). The information is presented to

support research, development, and quality control activities involving this compound. All

quantitative data is summarized in structured tables, and detailed experimental methodologies

are provided for key analytical procedures.

General and Physicochemical Properties
Cadmium sulfate octahydrate is a colorless, odorless crystalline solid.[1] It is the most

common hydrated form of cadmium sulfate and is highly soluble in water.[2] The compound is

stable under recommended storage conditions, typically between +5°C to +30°C.[1]
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Property Value References

Molecular Formula 3CdSO₄·8H₂O [2]

Molecular Weight 769.546 g/mol [2]

Appearance
White to colorless, odorless,

crystalline solid
[1]

Density 3.08 g/cm³ [2]

Melting Point 40 °C (decomposes) [2]

Boiling Point Decomposes [2]

Solubility in Water Very soluble [2]

Solubility in other solvents

Partially soluble in methanol

and ethyl acetate; insoluble in

ethanol.[1]

[1]

Crystal Structure Monoclinic

Detailed Physicochemical Data
This section provides more detailed quantitative data for key physicochemical properties of

cadmium sulfate octahydrate.

Solubility in Water
The solubility of cadmium sulfate is temperature-dependent. While specific data for the

octahydrate form at various temperatures is not readily available, the anhydrous form's

solubility provides a useful reference.

Temperature (°C)
Solubility of Anhydrous CdSO₄ ( g/100
mL)

0 75.0

25 76.4

99 58.4
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Crystal Structure
Single-crystal X-ray diffraction studies have determined that cadmium sulfate octahydrate
crystallizes in a monoclinic system.

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

cadmium sulfate octahydrate.

Determination of Water Solubility (Gravimetric Method)
This protocol describes a gravimetric method for determining the solubility of cadmium sulfate
octahydrate in water at a specific temperature.

Materials and Equipment:

Cadmium sulfate octahydrate

Deionized water

Constant temperature bath

Airtight container

Magnetic stirrer and stir bar

Calibrated thermometer

Pipette (e.g., 5 mL)

Petri dish or evaporating dish

Analytical balance

Procedure:

Set the constant temperature bath to the desired temperature and allow it to equilibrate.
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Place a known volume of deionized water (e.g., 20 mL) into the airtight container and place it

in the constant temperature bath.

Add the magnetic stir bar and begin stirring.

Gradually add cadmium sulfate octahydrate to the water while stirring until a small amount

of solid precipitate remains, indicating a saturated solution.

Allow the solution to stir for an extended period (e.g., several hours) to ensure equilibrium is

reached.

Turn off the stirrer and allow the excess solid to settle.

Carefully pipette a known volume of the clear supernatant (e.g., 5 mL) into a pre-weighed

petri dish.

Carefully evaporate the water from the petri dish by gentle heating.

Once all the water has evaporated, allow the petri dish to cool to room temperature in a

desiccator.

Weigh the petri dish with the dried cadmium sulfate.

Calculate the mass of the dissolved cadmium sulfate and determine the solubility in g/100

mL.

Determination of Density (Gas Pycnometry)
Gas pycnometry is a non-destructive method used to determine the true density of a solid

powder by measuring the volume of gas displaced by the sample. Helium is typically used as

the analysis gas due to its small atomic size and inert nature.

Materials and Equipment:

Gas pycnometer

Helium gas (high purity)
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Analytical balance

Cadmium sulfate octahydrate sample

Procedure:

Accurately weigh a sample of cadmium sulfate octahydrate.

Place the weighed sample into the sample chamber of the gas pycnometer.

Seal the sample chamber.

Purge the sample chamber with helium gas to remove any adsorbed air and moisture.

Pressurize the sample chamber with helium to a known pressure.

Expand the gas into a reference chamber of a known volume.

Measure the pressure drop after expansion.

The instrument's software then calculates the volume of the sample based on the pressure

change and the known volumes of the chambers (applying Boyle's Law).

The density is then calculated by dividing the mass of the sample by the determined volume.

Determination of Crystal Structure (Single-Crystal X-ray
Diffraction)
This method provides detailed information about the crystal lattice, including unit cell

dimensions and bond angles.

Materials and Equipment:

Single-crystal X-ray diffractometer (e.g., ENRAF NONIUS CAD-4)

X-ray source (e.g., MoKα radiation)

Goniometer
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Detector

A suitable single crystal of cadmium sulfate octahydrate

Procedure:

Mount a suitable single crystal of cadmium sulfate octahydrate on the goniometer head.

Center the crystal in the X-ray beam.

The diffractometer rotates the crystal while irradiating it with X-rays.

The diffracted X-rays are collected by the detector.

The positions and intensities of the diffracted beams are recorded.

This diffraction pattern is then used to determine the unit cell parameters and the

arrangement of atoms within the crystal lattice.

Visualizations
Experimental Workflow: Preparation of a Standard
Solution
The following diagram illustrates the workflow for preparing a standard solution of cadmium

sulfate, a common procedure in analytical chemistry.
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Caption: Workflow for the preparation of a cadmium sulfate standard solution.

Logical Relationship: Thermal Decomposition Pathway
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This diagram illustrates the sequential decomposition of cadmium sulfate octahydrate upon

heating.

3CdSO₄·8H₂O
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Click to download full resolution via product page

Caption: Thermal decomposition pathway of cadmium sulfate octahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b7798738#physicochemical-properties-of-
cadmium-sulfate-octahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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